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Compound of Interest

Compound Name: Diethyl 2-(2-cyanoethyl)malonate

Cat. No.: B094137

For researchers and professionals in drug development and chemical synthesis, understanding
the physical properties of reagents is paramount for experimental design and execution. This
guide provides a comparative analysis of the expected physical state and properties of pure
Diethyl 2-(2-cyanoethyl)malonate, with a focus on its melting point, in relation to the parent
compound, Diethyl malonate.

Expected Physical State

Pure Diethyl 2-(2-cyanoethyl)malonate is expected to be a liquid at standard ambient
temperature and pressure.[1][2] Literature sources consistently report its boiling point at
reduced pressure, for instance, 115-118 °C at 2 mmHg, but do not typically provide a melting
point.[1][3][4] This is characteristic of organic compounds with melting points below room
temperature. For a comparative context, Diethyl malonate, the parent compound without the 2-
cyanoethyl substituent, has a reported melting point of -50 °C.[5][6][7][8] The addition of the
polar cyanoethyl group to the malonate backbone in Diethyl 2-(2-cyanoethyl)malonate would
be expected to increase intermolecular forces, which would likely raise the melting point
relative to Diethyl malonate. However, it is not expected to raise it above room temperature.

Comparative Data of Malonate Derivatives

To illustrate the influence of substituents on the physical properties of malonic esters, the
following table compares key physical data for Diethyl 2-(2-cyanoethyl)malonate and the
unsubstituted Diethyl malonate.
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Diethyl 2-(2-

Property Diethyl malonate
cyanoethyl)malonate

Molecular Formula C10H15NOa4 C7H1204

Molecular Weight 213.23 g/mol 160.17 g/mol [5]

Physical Form Liquid[1] Colorless liquid[5][6]

Not typically reported (below

Melting Point -50 °C[5][6][7][8]
room temp)
Boiling Point 115-118 °C/ 2 mmHg[1][3][4] 199 °CJ[8][9]
Density 1.078 g/mL at 25 °C[1][3] 1.055 g/mL at 25 °C[9]

Refractive Index

n20/D 1.436[1][3]

n20/D 1.413[8][9]

Experimental Protocol: Determination of Melting

Point

The melting point of a substance is the temperature range over which it changes state from

solid to liquid. For pure crystalline solids, this range is typically narrow. Should a researcher

wish to determine the precise melting point of a substance like Diethyl 2-(2-

cyanoethyl)malonate, which is liquid at room temperature, the sample would first need to be

solidified by cooling. The following is a generalized protocol using a modern melting point

apparatus.[10][11][12]

Objective: To determine the melting point range of a solidified organic compound.

Apparatus:

Capillary tubes[10]

Sample of the compound

Melting point apparatus (e.g., Mel-Temp or similar)[11]

Mortar and pestle (if sample needs to be pulverized)
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e Cooling bath (e.g., dry ice/acetone)
Procedure:
e Sample Preparation:

o Place a small amount of the liquid sample in a suitable container and cool it in a cooling
bath until it completely solidifies.

o Quickly crush the solidified sample into a fine powder using a pre-chilled mortar and
pestle.

o Introduce the powdered sample into a capillary tube by tapping the open end of the tube
into the powder.[10]

o Invert the tube and tap it gently on a hard surface to pack the solid into the closed end to a
height of 2-3 mm.[10]

e Melting Point Measurement:
o Place the capillary tube into the heating block of the melting point apparatus.[10]
o Set the apparatus to a rapid heating rate to obtain an approximate melting point.

o Allow the apparatus to cool and then repeat the measurement with a fresh sample,
heating rapidly to about 15-20 °C below the approximate melting point.[10]

o Reduce the heating rate to 1-2 °C per minute to allow for accurate observation.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has turned into a clear liquid (the end
of the melting range).

o Data Recording:
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o The melting point is reported as a range from the temperature of initial melting to the
temperature of complete melting.

Logical Relationship of Malonate Structures

Parent Compound

Diethyl malonate
C7H1204
Melting Point: -50 °C

+ CH2CH2CN (Cyanoethyl group)

Substitutedeom pound

Diethyl 2-(2-cyanoethyl)malonate
C10H15NOa
Melting Point: < Room Temp.

Click to download full resolution via product page

Caption: Structural relationship between Diethyl malonate and its cyanoethyl derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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